Cas no 134478-40-3 (20-methyl-10-thia-1,12,21-triazapentacyclo11.8.0.0^{3,11}.0^{4,9}.0^{14,19}henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one)

• Product Name: 20-methyl-10-thia-1,12,21-triazapentacyclo11.8.0.0^{3,11}.0^{4,9}.0^{14,19}henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one
• CAS No: 134478-40-3
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 6178047
• PubChem ID: 4453664
• Update Time: 2024-01-13

20-methyl-10-thia-1,12,21-triazapentacyclo11.8.0.0^{3,11}.0^{4,9}.0^{14,19}henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one Chemical and Physical Properties

Names and Identifiers

• 20-methyl-10-thia-1,12,21-triazapentacyclo11.8.0.0^{3,11}.0^{4,9}.0^{14,19}henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one
• SR-01000012722-1
• 134478-40-3
• SR-01000012722
• F1441-0279
• AKOS000811670
• 20-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one
• 5-methyl-9,10,11,12-tetrahydro-8H-benzo[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
• 20-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.0^{3,11}.0^{4,9}.0^{14,19}]henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one

• Inchi： 1S/C18H15N3OS/c1-10-11-6-2-3-7-12(11)16-19-17-15(18(22)21(16)20-10)13-8-4-5-9-14(13)23-17/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： GZPOMXVLBDAPMF-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N3C(C4C=CC=CC=4C(C)=N3)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 321.09358328g/mol
• Monoisotopic Mass: 321.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.3Ų